Cas no 2091407-01-9 (5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazol-4-amine
• CAS No: 2091407-01-9
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 6404834
• PubChem ID: 131607441
• Update Time: 2025-10-25

5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazol-4-amine
• EN300-1832854
• 2091407-01-9

• Inchi： 1S/C7H7N3O2/c1-4-5(2-9-11-4)7-6(8)3-10-12-7/h2-3H,8H2,1H3
• InChI Key： CZWRNBNJRWURFT-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1C=NOC=1C

Computed Properties

• Exact Mass: 165.053826475g/mol
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.1Ų

Additional information on 5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazol-4-amine (CAS No. 2091407-01-9)

The compound 5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazol-4-amine, identified by its CAS number 2091407-01-9, is a heterocyclic organic molecule featuring dual oxazole rings. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the amine functional group and the methyl-substituted oxazole moiety enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazol-4-amine has surged, driven by their applications in drug discovery and material science. Researchers are particularly intrigued by its potential role in designing kinase inhibitors and antimicrobial agents, topics frequently searched in academic and industrial databases. The compound’s unique scaffold aligns with trends in fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

From a synthetic perspective, CAS 2091407-01-9 exemplifies the growing importance of click chemistry and multicomponent reactions in modern organic synthesis. Its stability under physiological conditions makes it a candidate for bioconjugation studies, another trending area in biopharmaceutical research. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize this compound, addressing frequent user queries about purity assessment and structural elucidation.

Environmental and regulatory considerations are also critical when discussing 5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazol-4-amine. While not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP), a subject often explored in ESG (Environmental, Social, and Governance)-focused searches. The compound’s biodegradability and green chemistry compatibility are under investigation, reflecting the industry’s shift toward sustainable methodologies.

In summary, 2091407-01-9 represents a compelling case study in the intersection of medicinal chemistry and materials science. Its dual oxazole core and amine functionality offer broad utility, while its alignment with high-throughput screening and computational modeling trends ensures continued relevance. As research progresses, this compound may unlock novel applications in precision medicine and smart materials, answering pressing questions in today’s scientific community.